Cas no 2227693-46-9 (methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate
• CAS No: 2227693-46-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 6429563
• PubChem ID: 165777326
• Update Time: 2025-06-09

methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate
• 2227693-46-9
• EN300-1805483

• Inchi： 1S/C12H14N2O3/c1-14-9-6-4-3-5-8(9)12(13-14)10(15)7-11(16)17-2/h3-6,10,15H,7H2,1-2H3/t10-/m0/s1
• InChI Key： LWCSUBSZTBTJRT-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)OC)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate

Methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate (CAS No. 2227693-46-9): A Comprehensive Overview

Methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate, identified by its CAS number 2227693-46-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered attention due to their potential biological activities and structural complexity. The presence of a chiral center at the 3S position and the incorporation of a 1-methyl-1H-indazol-3-yl moiety make this molecule a subject of extensive research and development.

The structural features of methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate contribute to its unique chemical properties and biological interactions. The hydroxyl group at the third carbon position and the indazole ring system are key functional elements that influence its reactivity and binding affinity to biological targets. These characteristics have made it a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been growing interest in indazole derivatives due to their diverse pharmacological effects. The indazole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a methyl group at the 1-position of the indazole ring further modulates its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for drug discovery.

One of the most compelling aspects of methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate is its potential as a lead compound for the development of new drugs. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes, which could be beneficial in treating conditions such as inflammation and cancer.

The synthesis of methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The chiral center at the third carbon position must be accurately controlled during synthesis to maintain the stereochemical integrity of the molecule. Advances in asymmetric synthesis techniques have enabled more efficient production methods for this compound, facilitating further research and development.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which offer detailed structural information.

The pharmacological evaluation of methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with various diseases. Additionally, animal models have shown that this compound can exhibit therapeutic effects without significant side effects, making it a potential candidate for further clinical development.

The future direction of research on methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate includes exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights for drug design. Furthermore, investigating its pharmacokinetic properties will help optimize dosing regimens and improve therapeutic efficacy.

In conclusion, methyl (3S)-3-hydroxy-3-(1-methyl-1H-indazol-3-y]l)propanoate is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, this compound may pave the way for new treatments for various diseases.